7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane

Specification

• CAS No.: 898761-21-2
• Molecular Formula: C13H15Cl2FO
• Molecular Weight: 277.16 g/mol
• IUPAC Name: 7-chloro-1-(3-chloro-4-fluorophenyl)heptan-1-one
• Standard InChI: InChI=1S/C13H15Cl2FO/c14-8-4-2-1-3-5-13(17)10-6-7-12(16)11(15)9-10/h6-7,9H,1-5,8H2
• Standard InChI Key: GMSYJPXXSNAOCG-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C(=O)CCCCCCCl)Cl)F
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CCCCCCCl)Cl)F

Introduction

Basic Information and Identification

7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane is an organic compound characterized by a heptane chain with a terminal chlorine atom at position 7 and a ketone functional group connecting the chain to a substituted phenyl ring. The phenyl ring contains a chlorine atom at position 3 and a fluorine atom at position 4, creating a distinctive halogenated aromatic structure.

Chemical Identifiers

The compound is precisely identified through multiple standardized chemical identifiers as detailed in Table 1:

Parameter	Information
Common Name	7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane
CAS Number	898761-21-2
Molecular Formula	C₁₃H₁₅Cl₂FO
Molecular Weight	277.16 g/mol
IUPAC Name	7-chloro-1-(3-chloro-4-fluorophenyl)heptan-1-one
Standard InChI	InChI=1S/C13H15Cl2FO/c14-8-4-2-1-3-5-13(17)10-6-7-12(16)11(15)9-10/h6-7,9H,1-5,8H2
Standard InChIKey	GMSYJPXXSNAOCG-UHFFFAOYSA-N
SMILES	C1=CC(=C(C=C1C(=O)CCCCCCCl)Cl)F

Table 1: Chemical identifiers for 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane

Physical and Chemical Properties

Physical Properties

The physical properties of 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane significantly influence its handling, storage requirements, and potential applications in various contexts. Table 2 summarizes the key physical properties:

Property	Value	Method
Physical State (at 20°C)	Solid	Observed
Boiling Point	380.0±37.0 °C	Predicted
Density	1.199±0.06 g/cm³	Predicted
Appearance	Solid	Observed
Recommended Storage	Store in a dry place in a closed container	Safety guideline
Purity (Commercial)	>95% (typical)	Commercial specification

Table 2: Physical properties of 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane

Chemical Structure and Reactivity

The chemical structure of 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane features several reactive functional groups:

• A ketone group (C=O) that can participate in various nucleophilic addition reactions

• A chlorinated terminal carbon that can undergo nucleophilic substitution reactions

• A halogenated aromatic ring with both chloro and fluoro substituents that influence electronic properties and reactivity

The presence of halogen atoms (chlorine and fluorine) significantly affects the compound's electron distribution, making certain positions more susceptible to nucleophilic attack while reducing reactivity at others. The ketone group serves as an important site for reduction reactions, potentially yielding corresponding alcohols when treated with appropriate reducing agents.

Applications and Uses

The unique structural features of 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane make it valuable for various scientific and industrial applications.

Research and Development Applications

In research settings, this compound serves multiple purposes:

• Chemical Synthesis: Functions as a building block for more complex molecules, particularly in medicinal chemistry and materials science

• Pharmaceutical Development: Serves as an intermediate in the synthesis of potential drug candidates

• Structure-Activity Relationship Studies: Provides insights into how halogenated aromatic structures affect biological activity

Industrial Applications

In industrial contexts, the compound has specific utility:

• Pharmaceutical Intermediates: Used in the production pathway of certain pharmaceutical compounds

• Agrochemical Development: Serves as a precursor in the development of agricultural chemicals

• Specialty Chemicals: Functions as a component in specialized chemical formulations

The presence of halogen substituents (chlorine and fluorine) enhances the compound's utility in these applications by influencing properties such as lipophilicity, metabolic stability, and binding interactions with biological targets.

Supplier	Product Number	Purity	Packaging	Price (USD)*	Last Updated
Matrix Scientific	110932	97%	1g	$385	Dec 2021
Matrix Scientific	110932	97%	2g	$576	Dec 2021
Matrix Scientific	110932	97%	5g	$1,165	Dec 2021
Rieke Metals	6134f	97%	2g	$580	Dec 2021
American Custom Chemicals	HCH0031077	95%	1g	$958.07	Dec 2021
Key Organics	MS-21253	>95%	-	-	Current

Table 3: Commercial availability of 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane

*Note: Pricing information is historical and subject to change. Researchers should contact suppliers directly for current pricing and availability.

Comparative Analysis with Related Compounds

Examining structurally related compounds provides valuable insights into how specific structural modifications affect physical, chemical, and potential biological properties. Table 4 presents a comparative analysis of 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane alongside similar compounds:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences
7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane	898761-21-2	C₁₃H₁₅Cl₂FO	277.16	Reference compound
7-Chloro-1-(4-fluorophenyl)-1-oxoheptane	17135-47-6	C₁₃H₁₆ClFO	242.71	Lacks chlorine at position 3 on phenyl ring
7-Chloro-1-(3-fluoro-4-methylphenyl)-1-oxoheptane	898761-33-6	C₁₄H₁₈ClFO	256.74	Methyl group instead of chlorine at position 4
7-Chloro-1-oxo-1-phenylheptane	17734-41-7	C₁₃H₁₇ClO	224.72	Unsubstituted phenyl ring
1-Chloro-7-(3,4-dimethoxyphenyl)-7-oxoheptane	898786-81-7	C₁₅H₂₁ClO₃	284.78	Dimethoxy substitution pattern; reversed positions of chlorine and ketone

Table 4: Comparative analysis of 7-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxoheptane with related compounds

These structural variations significantly affect properties such as:

• Lipophilicity and membrane permeability

• Metabolic stability and degradation pathways

• Electronic distribution and reactivity patterns

• Potential binding interactions with biological targets

• Physical properties including melting point and solubility